Cas no 1806553-98-9 (2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one
• CAS No: 1806553-98-9
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 4792293
• Update Time: 2025-06-13

2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-ethyl-3-methylphenyl)propan-1-one
• 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one

• Inchi： 1S/C12H15BrO/c1-4-10-5-6-11(7-8(10)2)12(14)9(3)13/h5-7,9H,4H2,1-3H3
• InChI Key： KXQQERGZMAFGHD-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CC)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one (CAS No. 1806553-98-9)

2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one (CAS No. 1806553-98-9) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its brominated ketone structure, plays a pivotal role in synthetic chemistry, particularly in the development of intermediates for bioactive molecules. Its unique molecular framework, featuring an ethyl-methylphenyl group, makes it a valuable building block for targeted synthesis.

In recent years, the demand for high-purity brominated compounds like 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one has surged due to their applications in drug discovery and material science. Researchers are increasingly focusing on sustainable synthesis methods to produce such compounds with minimal environmental impact. This aligns with the global trend toward green chemistry, where efficiency and eco-friendliness are prioritized.

The compound’s CAS No. 1806553-98-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Users often inquire about its physical properties, such as melting point, solubility, and stability, as well as its synthetic pathways. Common questions include: "How is 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one synthesized?" and "What are its applications in medicinal chemistry?" These queries highlight the compound’s versatility and importance.

From a structural perspective, the presence of the bromo and ketone functional groups enables diverse reactivity, making it a key intermediate for cross-coupling reactions and nucleophilic substitutions. This reactivity is exploited in the design of pharmaceutical intermediates, where precision and yield are critical. The 4-ethyl-3-methylphenyl moiety further enhances its utility by providing steric and electronic modulation in molecular design.

In the context of AI-driven drug discovery, compounds like 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one are gaining attention for their potential in machine learning-based molecular modeling. Researchers leverage such compounds to train algorithms for predicting reaction outcomes and optimizing synthetic routes. This intersection of chemistry and technology underscores the compound’s role in advancing cutting-edge research.

Quality control is another critical aspect, with laboratories emphasizing analytical techniques such as HPLC, NMR, and mass spectrometry to ensure purity and consistency. The compound’s spectral data is often shared in open-access databases, facilitating collaboration and innovation across the scientific community.

In summary, 2-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one (CAS No. 1806553-98-9) is a multifaceted compound with significant applications in synthetic and medicinal chemistry. Its brominated ketone structure, combined with its ethyl-methylphenyl group, offers unparalleled versatility for researchers. As the scientific community continues to explore sustainable synthesis and AI-aided drug design, this compound remains at the forefront of innovation.